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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Barium Oxalate, a compound that is harmful if swallowed, in

contact with skin, or inhaled.[1][2][3] Adherence to these procedures is critical to mitigate risks

and ensure operational integrity.

Hazard Identification and Classification
Barium Oxalate is classified as an acute oral, dermal, and inhalation toxicity hazard (Category

4).[2] Ingestion can lead to severe gastroenteritis with vomiting and diarrhea, and may cause

renal damage.[4]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]
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The following personal protective equipment is mandatory when handling Barium Oxalate to

minimize exposure.

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[1][2]

Skin Protection Gloves

Chemical impermeable gloves.

Must be inspected prior to use.

[1][2]

Protective Clothing

Fire/flame resistant and

impervious clothing.[1] Full

cover protective clothing.[4]

Respiratory Protection Respirator

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[1] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[3]

Occupational Exposure Limits
Component Limit Type Value

Barium Compounds (as Ba) TWA (ACGIH) 0.5 mg/m³

Barium Compounds TWA (OSHA) 0.5 mg/m³

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and compliance.

Step-by-Step Handling Protocol
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Preparation:

Ensure adequate ventilation in the handling area.[1][2][3] An exhaust/ventilator system

should be available.[5]

Locate and ensure accessibility of emergency equipment, including an eye wash station

and safety shower.[5][6]

Don all required PPE as specified in the table above.

Handling:

Avoid contact with skin, eyes, and clothing.[1][3][6]

Avoid the formation of dust and aerosols.[1][2]

Do not eat, drink, or smoke in the work area.[1][2][4]

Use non-sparking tools to prevent ignition.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly closed, unbreakable container.[1][2][5]

Keep in a dry, cool, and well-ventilated place.[1][2][3]

Store away from incompatible materials such as strong acids and oxidizing agents.[3][4]

Store in a locked-up area.[5]

Waste Disposal Plan
Collection:

Collect waste material in a suitable, closed, and labeled container for disposal.[1][2]

Contaminated material is considered toxic waste.[4]
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Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1][2][5]

Do not allow the chemical to enter drains or the environment.[1][2][3]

Contaminated packaging should be triply rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[2]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly reduce harm.

First Aid Measures
Exposure Route First Aid Procedure

Ingestion

Rinse mouth with water.[1][2] Do NOT induce

vomiting.[1][2] Call a doctor or Poison Control

Center immediately.[1][2]

Inhalation

Move the victim to fresh air.[1][2] If breathing is

difficult, give oxygen.[1][2] If not breathing, give

artificial respiration.[1][2] Seek immediate

medical attention.[1][2]

Skin Contact

Take off contaminated clothing immediately.[1]

[2] Wash off with soap and plenty of water.[1][2]

Consult a doctor if irritation persists.[1][4]

Eye Contact

Rinse with pure water for at least 15 minutes.[1]

[2] Remove contact lenses if present and easy

to do.[5] Seek immediate medical attention.[1][4]

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.[1][2]
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Avoid breathing dust, mist, gas, or vapors.[1][2]

Wear appropriate personal protective equipment.[1][2]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[1][2]

Do not let the chemical enter drains.[1][2]

Containment and Cleaning Up:

Sweep up the spilled material carefully.[3][4]

Collect and place the material in a suitable, closed container for disposal.[1][2]

Use spark-proof tools and explosion-proof equipment if necessary.[1][2]

Safety Workflow Visualization
The following diagram illustrates the logical workflow for safely handling Barium Oxalate, from

initial preparation to final disposal and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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